BE“GHE Validation & Comparative

Check Availability & Pricing

Spectroscopic data comparison for different
Berninamycin isolates

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Berninamycin D

Cat. No.: B10790237

Spectroscopic Data of Berninamycin Isolates: A
Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the spectroscopic data for various isolates of
Berninamycin, a thiopeptide antibiotic with potent activity against Gram-positive bacteria. The
information presented herein is intended to assist researchers in the identification,
characterization, and development of these complex natural products.

Comparison of Spectroscopic Data

The following tables summarize the available quantitative spectroscopic data for different
Berninamycin isolates. It is important to note that while the use of various spectroscopic
techniques, particularly 13C NMR, has been reported for the structural elucidation of these
compounds, detailed tabulated data for direct comparison is not always available in the cited
literature.

Mass Spectrometry Data
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Isolate

Molecular Formula

[M+H]+ (m/z)

Key Structural
Features

Berninamycin A

C51H51N15015S

1146.1

Parent compound with
a B-hydroxyvaline

residue.[1]

Berninamycin B

Not specified

Not specified

Contains a valine
residue instead of the
B-hydroxyvaline in

Berninamycin A.[2][3]

Berninamycin C

Not specified

Not specified

Postulated to have
one less
dehydroalanine unit
compared to

Berninamycin A.[2][3]

Berninamycin D

Not specified

Not specified

Contains two fewer
dehydroalanine units
compared to

Berninamycin A.[2][3]

Berninamycin E

C51H53N15015S

Not specified

A new analogue
isolated from
Streptomyces

atroolivaceus.[4][5]

Berninamycin J

Not specified

Not specified

Linearized

berninamycin.[6]

Berninamycin K

Not specified

Not specified

Linearized

berninamycin.[6]

NMR and UV-Vis Spectroscopy Data

Detailed 13C and 1H NMR chemical shift data, as well as specific UV-Vis absorption maxima

(Amax), for the various Berninamycin isolates are not readily available in the form of

comparative tables within the reviewed literature. While the use of these techniques for
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structural confirmation is frequently mentioned, the raw data is often not published in a readily
accessible format.[2][3][4][5][6]

Experimental Protocols

The following are generalized experimental protocols for the isolation, purification, and
spectroscopic analysis of Berninamycin isolates, based on methodologies described in the
literature.

Isolation and Purification

o Fermentation:Streptomyces bernensis or other producing strains are cultured in a suitable
fermentation medium.

o Extraction: The mycelial cake is harvested by centrifugation or filtration and extracted with
organic solvents such as acetone or methanol.

 Purification: The crude extract is subjected to a series of chromatographic separations. A
common technique is reverse-phase high-performance liquid chromatography (HPLC) to
isolate the different Berninamycin analogues.[2]

Spectroscopic Analysis

e Mass Spectrometry (MS): Fast Atom Bombardment (FAB-MS) or Electrospray lonization
(ESI-MS) are used to determine the molecular weights and obtain fragmentation patterns for
the different isolates.[2][3]

* Nuclear Magnetic Resonance (NMR) Spectroscopy:1H and 13C NMR spectra are recorded
to elucidate the detailed chemical structure of the isolates.

o UV-Vis Spectroscopy: The UV-Vis absorption spectrum is measured to aid in the
identification and characterization of the compounds.

Experimental Workflow
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Caption: General workflow for the isolation and spectroscopic analysis of Berninamycin
isolates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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